Cas no 13515-76-9 (N-(Triphenylmethyl)-DL-serine Methyl Ester)

• Product Name: N-(Triphenylmethyl)-DL-serine Methyl Ester
• CAS No: 13515-76-9
• MF: C₂₃H₂₃NO₃
• MW: 361.433626413345
• MDL: MFCD00583950
• CID: 119689
• PubChem ID: 87560227
• Update Time: 2025-06-08

N-(Triphenylmethyl)-DL-serine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-2-(tritylamino)propanoate
• N-(Triphenylmethyl)-DL-serine Methyl Ester
• Serine, N-trityl-,methyl ester, DL- (8CI)
• N-Trityl-L-serine Methyl EsterTrt-Ser-OMe
• N-Trt-L-serine O-methyl ester
• N-Trt-Ser-OMe
• Trt-DL-Ser-OMe
• N-Trityl-DL-serine Methyl Ester
• METHYL 3-HYDROXY-2-(TRITYLAMINO)PROPIONATE
• N-Trityl-DL-serine Methyl Ester Trt-DL-Ser-OMe
• Methyl 3-hydroxy-2-[(triphenylmethyl)amino]propanoate
• Methyl3-hydroxy-2-(tritylaMino)propanoate
• methyl n-tritylserinate
• NSC129155
• LXAWQKKSNNYYEK-UHFFFAOYSA-N
• SBB005394
• SY036433
• N-(Triphenylmethyl)-DL-serine
• FT-0687524
• A806890
• NSC-129155
• methyl 2-(2-benzhydrylanilino)-3-hydroxy-propanoate;METHYL 3-HYDROXY-2-(TRITYLAMINO)PROPIONATE
• 3-hydroxy-2-(tritylamino)-propionic acid methyl ester
• SCHEMBL346218
• MFCD29055252
• AKOS015851542
• 13515-76-9
• MFCD00583950
• SY316559
• BB 0304185
• N-(Triphenylmethyl)-DL-serine methylester
• AS-65424
• F8889-9328
• CS-0150914
• T2500
• MFCD00192570
• N-(Triphenylmethyl)-DL-serinemethylester
• SY054856
• (2R)-N-triphenylmethyl-serine methyl ester

• MDL： MFCD00583950
• Inchi： 1S/C23H23NO3/c1-27-22(26)21(17-25)24-23(18-11-5-2-6-12-18,19-13-7-3-8-14-19)20-15-9-4-10-16-20/h2-16,21,24-25H,17H2,1H3
• InChI Key： LXAWQKKSNNYYEK-UHFFFAOYSA-N
• SMILES： OCC(C(=O)OC)NC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 361.16800
• Monoisotopic Mass: 361.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.2±0.1 g/cm3
• Melting Point: 144.0 to 148.0 deg-C
• Boiling Point: 538.2±50.0 °C at 760 mmHg
• Flash Point: 279.3±30.1 °C
• PSA: 58.56000
• LogP: 3.49290
• Solubility: Not determined
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

N-(Triphenylmethyl)-DL-serine Methyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Safety Instruction： H303+H313+H110
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on N-(Triphenylmethyl)-DL-serine Methyl Ester

N-(Triphenylmethyl)-DL-serine Methyl Ester: A Versatile Compound in Medicinal Chemistry

N-(Triphenylmethyl)-DL-serine Methyl Ester (CAS No. 13515-76-9) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as Triphenylmethyl DL-serine Methyl Ester, is widely used as a protecting group for amino acids and peptides due to its stability and ease of removal. The compound's unique properties make it an essential tool in the synthesis of complex molecules, particularly in the development of new drugs and therapeutic agents.

The structure of N-(Triphenylmethyl)-DL-serine Methyl Ester consists of a serine residue with a triphenylmethyl (Trt) protecting group on the amino group and a methyl ester on the carboxyl group. The Trt group is known for its robustness under various reaction conditions, making it an ideal choice for protecting amino groups during multi-step syntheses. The methyl ester, on the other hand, can be easily hydrolyzed to the corresponding carboxylic acid, providing flexibility in synthetic strategies.

Recent advancements in medicinal chemistry have highlighted the importance of N-(Triphenylmethyl)-DL-serine Methyl Ester in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of a series of peptidomimetics with potent anti-cancer activity. The researchers utilized the Trt group to protect the amino acids during the assembly of the peptidomimetic backbone, ensuring high yields and purity of the final product.

In another study, scientists at a leading pharmaceutical company explored the application of N-(Triphenylmethyl)-DL-serine Methyl Ester in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms within the body, often improving drug delivery and reducing side effects. The Trt group was used to mask reactive functionalities during prodrug synthesis, allowing for controlled release and activation at the target site.

The versatility of N-(Triphenylmethyl)-DL-serine Methyl Ester extends beyond its use as a protecting group. It has also been employed in chiral synthesis, where its ability to form stable intermediates with well-defined stereochemistry is crucial. A recent publication in Organic Letters reported a novel asymmetric synthesis method using this compound as a key intermediate. The method yielded high enantiomeric excesses and excellent yields, demonstrating the compound's potential in chiral catalysis and enantioselective synthesis.

In addition to its synthetic applications, N-(Triphenylmethyl)-DL-serine Methyl Ester has been studied for its biological properties. Research has shown that derivatives of this compound exhibit promising pharmacological activities, including anti-inflammatory and neuroprotective effects. These findings suggest that further exploration of N-(Triphenylmethyl)-DL-serine Methyl Ester derivatives could lead to new therapeutic agents for various diseases.

The stability and reactivity of N-(Triphenylmethyl)-DL-serine Methyl Ester make it an indispensable reagent in modern organic synthesis. Its ability to protect amino groups under diverse reaction conditions while allowing for easy removal has made it a preferred choice for many synthetic chemists. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in medicinal chemistry and pharmaceutical research.

In conclusion, N-(Triphenylmethyl)-DL-serine Methyl Ester (CAS No. 13515-76-9) is a versatile and valuable compound with wide-ranging applications in medicinal chemistry and pharmaceutical research. Its unique properties make it an essential tool for protecting amino groups during complex syntheses, developing prodrugs, and exploring chiral catalysis. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing drug discovery and development.